Cas no 2228768-07-6 (2-(2-methylpyridin-4-yl)propanal)

• Product Name: 2-(2-methylpyridin-4-yl)propanal
• CAS No: 2228768-07-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6082870
• PubChem ID: 165778467
• Update Time: 2025-05-20

2-(2-methylpyridin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpyridin-4-yl)propanal
• 2228768-07-6
• EN300-1735517

• Inchi： 1S/C9H11NO/c1-7(6-11)9-3-4-10-8(2)5-9/h3-7H,1-2H3
• InChI Key： KWRMHCUICGTQKC-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 2-(2-methylpyridin-4-yl)propanal

Recent Advances in the Study of 2-(2-methylpyridin-4-yl)propanal (CAS: 2228768-07-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-methylpyridin-4-yl)propanal (CAS: 2228768-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its pyridine moiety, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of targeting specific enzymatic pathways and receptor interactions.

One of the most notable advancements in this area involves the use of 2-(2-methylpyridin-4-yl)propanal as a precursor in the synthesis of small-molecule inhibitors for kinase enzymes. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating its versatility and efficacy in modulating enzyme activity. The structural flexibility of 2-(2-methylpyridin-4-yl)propanal allows for fine-tuning of inhibitor specificity, thereby enhancing therapeutic potential.

In addition to its role in kinase inhibition, 2-(2-methylpyridin-4-yl)propanal has also been investigated for its application in the development of antimicrobial agents. Recent studies have highlighted its ability to serve as a building block for compounds targeting bacterial efflux pumps, which are a major mechanism of antibiotic resistance. By disrupting these pumps, derivatives of 2-(2-methylpyridin-4-yl)propanal have shown promise in restoring the efficacy of existing antibiotics, offering a potential solution to the growing problem of multidrug-resistant infections.

Another area of interest is the compound's potential in neuropharmacology. Preliminary research suggests that 2-(2-methylpyridin-4-yl)propanal derivatives may interact with neurotransmitter receptors, such as those involved in the GABAergic system. This interaction could pave the way for the development of new treatments for neurological and psychiatric conditions, including anxiety and epilepsy. However, further studies are needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of these derivatives.

The synthesis and characterization of 2-(2-methylpyridin-4-yl)propanal have also been refined in recent years, with advances in catalytic methods and green chemistry approaches. For instance, researchers have developed more efficient and environmentally friendly protocols for its production, reducing the reliance on hazardous reagents and minimizing waste. These improvements not only enhance the scalability of the compound but also align with the broader goals of sustainable pharmaceutical manufacturing.

In conclusion, the compound 2-(2-methylpyridin-4-yl)propanal (CAS: 2228768-07-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span multiple therapeutic areas, from oncology to infectious diseases, and its structural features offer ample opportunities for further innovation. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.